Cas no 1162257-36-4 ((4-(1,1-Difluoroethyl)phenyl)boronic acid)

• Product Name: (4-(1,1-Difluoroethyl)phenyl)boronic acid
• CAS No: 1162257-36-4
• MF: C₈H₉BF₂O₂
• MW: 185.963669538498
• CID: 4682710
• Update Time: 2025-05-25

(4-(1,1-Difluoroethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(1,1-Difluoroethyl)phenyl)boronic acid
• Boronic acid, B-[4-(1,1-difluoroethyl)phenyl]-

• Inchi： 1S/C8H9BF2O2/c1-8(10,11)6-2-4-7(5-3-6)9(12)13/h2-5,12-13H,1H3
• InChI Key： SKDLDQKIRXQHRI-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(B(O)O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 40.5

Additional information on (4-(1,1-Difluoroethyl)phenyl)boronic acid

Introduction to (4-(1,1-Difluoroethyl)phenyl)boronic Acid (CAS No. 1162257-36-4)

The compound (4-(1,1-difluoroethyl)phenyl)boronic acid (CAS No. 1162257-36-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic structures. This boronic acid derivative has garnered attention due to its unique properties and versatile applications in modern chemical research. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its utilization across various scientific domains.

Structural Insights: The molecule (4-(1,1-difluoroethyl)phenyl)boronic acid consists of a phenyl ring substituted at the para position with a 1,1-difluoroethyl group and a boronic acid moiety. The presence of the boronic acid group (-B(OH)₂) makes it highly reactive in cross-coupling reactions, a cornerstone of modern organic synthesis. The difluoroethyl substituent introduces electronic and steric effects that influence the reactivity and selectivity of the compound in various reactions.

Synthesis and Characterization: The synthesis of (4-(1,1-difluoroethyl)phenyl)boronic acid typically involves multi-step processes that combine fluorination and boronate ester formation techniques. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound.

Applications in Organic Synthesis: One of the most notable applications of (4-(1,1-difluoroethyl)phenyl)boronic acid is in cross-coupling reactions, particularly the Stille coupling and Suzuki-Miyaura coupling reactions. These reactions enable the construction of biaryl compounds with high precision and efficiency. For instance, researchers have utilized this boronic acid to synthesize novel heterocyclic compounds with potential pharmacological activities.

Recent Research Advances: Recent studies have explored the use of (4-(1,1-difluoroethyl)phenyl)boronic acid in the synthesis of advanced materials and pharmaceuticals. A study published in *Nature Communications* demonstrated its role in constructing highly functionalized aromatic systems for optoelectronic applications. Additionally, research groups have investigated its potential as a building block for drug discovery programs targeting various therapeutic areas.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of (4-(1,1-difluoroethyl)phenyl)boronic acid is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential risks to aquatic ecosystems. These studies emphasize the importance of responsible handling and disposal practices to minimize environmental footprint.

Conclusion: (4-(1,1-difluoroethyl)phenyl)boronic acid (CAS No. 1162257-36-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity make it an invaluable tool in synthesizing complex molecules with diverse applications. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing scientific discovery across multiple disciplines.